Cas no 39156-67-7 (DIHYDROCYTOCHALASIN B)

• Product Name: DIHYDROCYTOCHALASIN B
• CAS No: 39156-67-7
• MF: C₂₉H₃₉NO₅
• MW: 481.623668909073
• MDL: MFCD12910542
• CID: 855184
• PubChem ID: 24893505
• Update Time: 2025-08-03

DIHYDROCYTOCHALASIN B Chemical and Physical Properties

Names and Identifiers

• DIHYDROCYTOCHALASIN B
• CYTOCHALASIN B, DIHYDRO
• 7(S),20(R)-dihydroxy-16(R)-methyl-10-phenyl-24-oxa[14]cytochalasa-6(12),13(E)-diene-1,23-dione
• (7S,13E,16R,20R)-7,20-Dihydroxy-16-methyl-10-phenyl-24-oxa[14]cytochalasa-6(12),13-diene-1,23-dione
• (7S,13E,16R,20R)-7β,20-Dihydroxy-16-
• 2,3-Dihydro-cytochalasin B
• 21,22-Dihydrocytochalalsin B
• 21,22-dihydro-cytochalasin-B
• 21,22-dihydro-phomin
• DHCB
• dihydrocytocholasin-B

• MDL： MFCD12910542
• Inchi： 1S/C29H39NO5/c1-18-9-7-13-22(31)15-16-25(32)35-29-23(14-8-10-18)27(33)20(3)19(2)26(29)24(30-28(29)34)17-21-11-5-4-6-12-21/h4-6,8,11-12,14,18-19,22-24,26-27,31,33H,3,7,9-10,13,15-17H2,1-2H3,(H,30,34)/b14-8+/t18-,19-,22-,23+,24+,26+,27-,29-/m1/s1
• InChI Key： WIULKAASLBZREV-RXPQEOCGSA-N
• SMILES： O1C(CC[C@@H](CCC[C@@H](C)CC=C[C@H]2[C@@H](C(=C)[C@@H](C)[C@H]3[C@H](CC4C=CC=CC=4)NC([C@]132)=O)O)O)=O |t:11|

Computed Properties

• Exact Mass: 481.28300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 818
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.5

Experimental Properties

• Color/Form: solid
• Melting Point: 203-205 °C
• PSA: 95.86000
• LogP: 4.04490
• Sensitiveness: Sensitive to light
• Solubility: Not determined

DIHYDROCYTOCHALASIN B Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300,H310,H330,H351
• Warning Statement： P260,P264,P280,P284,P302+P350,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 26/27/28-40
• Safety Instruction： S22; S36/37/39; S45
• RTECS：RO0205000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Safety Term：6.1(a)
• Risk Phrases：R26/27/28; R40
• Hazard Level：6.1(a)

Related Categories

• Other Chemical Reagents

Additional information on DIHYDROCYTOCHALASIN B

Dihydrocytochalasin B: A Comprehensive Overview

Dihydrocytochalasin B, with the CAS number 39156-67-7, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and biotechnology. This compound, belonging to the class of cytochalasins, is known for its unique structural properties and diverse biological activities. Recent studies have highlighted its potential in various therapeutic applications, making it a subject of intense research interest.

The structural elucidation of Dihydrocytochalasin B has been a focal point for researchers aiming to understand its mechanism of action. Its molecular structure, which includes a distinctive dihydroxylation pattern, contributes to its ability to interact with cellular components such as actin filaments. This interaction is crucial for its observed effects in modulating cellular processes, including cell migration and proliferation. The compound's ability to bind to actin has been extensively studied, with recent findings suggesting potential applications in cancer therapy due to its anti-metastatic properties.

Recent advancements in the synthesis of Dihydrocytochalasin B have enabled researchers to explore its pharmacokinetic properties more thoroughly. Studies conducted in preclinical models have demonstrated promising results, particularly in terms of bioavailability and efficacy. These findings have paved the way for further investigations into its therapeutic potential, especially in the context of drug delivery systems and targeted therapies.

The biological activities of Dihydrocytochalasin B are not limited to its effects on actin dynamics. Emerging research has revealed its role in modulating other cellular pathways, including those involved in inflammation and immune response. This broad spectrum of activity underscores the compound's versatility and highlights the need for further exploration into its potential applications in immunotherapy and anti-inflammatory treatments.

In addition to its therapeutic potential, Dihydrocytochalasin B has also been studied for its role in basic cellular biology. Researchers have utilized this compound as a tool to investigate fundamental processes such as cytoskeletal organization and cell motility. These studies have provided valuable insights into the mechanisms underlying various cellular functions, contributing to our broader understanding of cell biology.

The development of analytical methods for the characterization of Dihydrocytochalasin B has been another area of active research. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods have also facilitated the standardization of analytical protocols, ensuring consistency in research findings across different laboratories.

As interest in natural products continues to grow, particularly in the context of drug discovery, compounds like Dihydrocytochalasin B are likely to play an increasingly important role. Their unique chemical structures and diverse biological activities make them valuable candidates for further exploration. The integration of cutting-edge technologies with traditional pharmacological approaches will undoubtedly accelerate the pace of discovery and development in this field.

In conclusion, Dihydrocytochalasin B represents a promising avenue for both basic research and applied therapeutics. Its structural complexity, coupled with its diverse biological activities, positions it as a key player in the ongoing quest for novel drug candidates. As research continues to uncover new insights into this compound's properties and mechanisms, it is anticipated that Dihydrocytochalasin B will contribute significantly to advancements in medicine and biotechnology.